Cas no 646527-25-5 (2-Pyrimidinamine,N-[4-[(4-methyl-1-piperazinyl)methyl]phenyl]-4-[3-[4-(trifluoromethyl)phenyl]-1H-pyrazol-4-yl]-)

2-Pyrimidinamine,N-[4-[(4-methyl-1-piperazinyl)methyl]phenyl]-4-[3-[4-(trifluoromethyl)phenyl]-1H-pyrazol-4-yl]- structure
646527-25-5 structure
Product Name:2-Pyrimidinamine,N-[4-[(4-methyl-1-piperazinyl)methyl]phenyl]-4-[3-[4-(trifluoromethyl)phenyl]-1H-pyrazol-4-yl]-
CAS No:646527-25-5
MF:C26H26F3N7
MW:493.52675485611
CID:419481
Update Time:2024-01-29

2-Pyrimidinamine,N-[4-[(4-methyl-1-piperazinyl)methyl]phenyl]-4-[3-[4-(trifluoromethyl)phenyl]-1H-pyrazol-4-yl]- Chemical and Physical Properties

Names and Identifiers

    • 2-Pyrimidinamine,N-[4-[(4-methyl-1-piperazinyl)methyl]phenyl]-4-[3-[4-(trifluoromethyl)phenyl]-1H-pyrazol-4-yl]-
    • 2-Pyrimidinamine, N-[4-[(4-methyl-1-piperazinyl)methyl]phenyl]-4-[3-[4-(trifluoromethyl)phenyl]-1H-pyrazol-4-yl]-
    • Inchi: 1S/C26H26F3N7/c1-35-12-14-36(15-13-35)17-18-2-8-21(9-3-18)32-25-30-11-10-23(33-25)22-16-31-34-24(22)19-4-6-20(7-5-19)26(27,28)29/h2-11,16H,12-15,17H2,1H3,(H,31,34)(H,30,32,33)
    • InChI Key: UHSRYQWVGZOAQK-UHFFFAOYSA-N
    • SMILES: C1(NC2=CC=C(CN3CCN(C)CC3)C=C2)=NC=CC(C2=CNN=C2C2=CC=C(C(F)(F)F)C=C2)=N1

Computed Properties

  • Exact Mass: 493.22048

Experimental Properties

  • Density: 1.316±0.06 g/cm3(Predicted)
  • Boiling Point: 637.0±65.0 °C(Predicted)
  • PSA: 72.97
  • pka: 8.80±0.50(Predicted)
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